Methyl 3-((3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl)amino)benzoate

• IUPAC Name: methyl 3-[[3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino]benzoate
• InChI: InChI=1S/C25H28N4O3/c1-4-19-10-5-6-13-29(19)24(30)21-15-26-23-20(12-11-16(2)27-23)22(21)28-18-9-7-8-17(14-18)25(31)32-3/h7-9,11-12,14-15,19H,4-6,10,13H2,1-3H3,(H,26,27,28)
• InChI Key: RSQVOBMEKCJHRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=CC(=C4)C(=O)OC)C=CC(=N3)C
• Molecular Formula: C25H28N4O3
• Molecular Weight: 432.5 g/mol

Description

Methyl 3-((3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Chiral Catalysts and Enantioselective Synthesis : Research on chiral aminonaphthols, obtained through the condensation of naphthol and other components, demonstrates their utility as catalysts in the enantioselective ethylation of aryl aldehydes, achieving high enantioselectivities at room temperature (Liu et al., 2001). This principle may be applied to the synthesis of stereochemically complex derivatives of Methyl 3-((3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-yl)amino)benzoate for potential use in asymmetric synthesis and drug development.

• Heterocyclic Chemistry and Polyheterocyclic Systems : The reactivity of naphthyridine derivatives towards compounds with reactive methylene groups leading to the formation of complex polyheterocyclic systems, as detailed in studies on benzopyran derivatives, indicates a pathway for synthesizing diverse heterocyclic frameworks (O'callaghan et al., 1996). Such reactions are crucial for developing novel compounds with potential applications in medicinal chemistry and material science.

• Nonlinear Optical Properties : Investigations into Schiff base compounds derived from ethyl-4-amino benzoate reveal their potential in nonlinear optical applications due to significant nonlinear refractive indices and optical limiting properties, highlighting the role of naphthyridine derivatives in the development of materials for optical technologies (Abdullmajed et al., 2021).

Potential Biological Applications

• Antibacterial Agents : Studies on pyridonecarboxylic acids and their naphthyridine analogues have shown promising antibacterial activity, suggesting the potential of this compound derivatives as candidates for developing new antibacterial drugs (Egawa et al., 1984).

• Synthesis of Antimicrobial Agents : The synthesis of 2-amino-4-substituted aryl-6-(2-methyl-1,8-naphthyridin-3-yl) nicotinonitriles has demonstrated potential antimicrobial activity, pointing towards the application of this compound derivatives in combating microbial infections (Karabasanagouda & Adhikari, 2006).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various targets depending on their specific structures .

Mode of Action

Piperidine derivatives are known to interact with their targets in a variety of ways, leading to different biological and pharmacological activities . The piperidine ring, in particular, is essential for chiral optimization .

Biochemical Pathways

Piperidine derivatives are known to be involved in a wide range of biological activities and can affect various biochemical pathways .

Result of Action

Piperidine derivatives are known to have a wide range of biological and pharmacological activities .